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Cat. No.: B150734 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical properties of

the chemical compound ((3-Bromo-2-methylpropoxy)methyl)benzene. Intended for

professionals in research and development, this document consolidates key physicochemical

data and outlines standardized experimental protocols for their determination. A proposed

synthetic pathway for this molecule is also presented, illustrated with a detailed workflow

diagram, to provide a complete technical context for its use as a chemical intermediate.

Introduction
((3-Bromo-2-methylpropoxy)methyl)benzene, with the CAS number 91273-58-4, is a

halogenated ether. Compounds of this class are valuable intermediates in organic synthesis,

particularly in the development of novel pharmaceutical agents and other complex molecules.

The presence of a reactive bromine atom and a stable benzyl ether moiety makes it a versatile

building block for a variety of chemical transformations. An accurate understanding of its

physical properties is essential for its effective use in laboratory and industrial settings,

informing decisions on reaction conditions, purification methods, and storage.
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The physical properties of ((3-Bromo-2-methylpropoxy)methyl)benzene have been reported

by several chemical suppliers. This data is summarized in the table below for ease of reference

and comparison. It is important to note that while these values are provided by commercial

sources, detailed experimental verification in peer-reviewed literature is not readily available.

Property Value Source(s)

Molecular Formula C₁₁H₁₅BrO [1][2]

Molecular Weight 243.14 g/mol [1][2]

Boiling Point 264°C at 760 mmHg [3]

Density 1.268 g/cm³ [3]

Melting Point 120 to 121°C [4]

Refractive Index (n²⁰/D) ~1.531 (Estimated)

Note on Refractive Index: A specific refractive index for ((3-Bromo-2-
methylpropoxy)methyl)benzene was not found in the surveyed literature. The provided value

is for the structurally similar compound, Benzyl 3-bromopropyl ether, and should be considered

an approximation.

Experimental Protocols for Physical Property
Determination
The following sections detail generalized experimental methodologies for the determination of

the key physical properties of liquid organic compounds such as ((3-Bromo-2-
methylpropoxy)methyl)benzene. These protocols are based on standard laboratory

practices.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a high-boiling liquid like ((3-Bromo-2-methylpropoxy)methyl)benzene,

distillation or reflux methods are suitable.

Protocol: Micro-scale Boiling Point Determination
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Apparatus Setup: A small-scale distillation or reflux apparatus is assembled. This typically

consists of a round-bottom flask, a condenser, a thermometer, and a heating mantle.

Sample Preparation: Approximately 2-3 mL of ((3-Bromo-2-
methylpropoxy)methyl)benzene is placed in the round-bottom flask along with a boiling

chip or a magnetic stir bar to ensure smooth boiling.

Heating and Equilibration: The sample is gently heated. The thermometer bulb should be

positioned so that it is immersed in the vapor phase, just below the side arm of the

condenser, to accurately measure the temperature of the vapor-liquid equilibrium.

Data Collection: The temperature is recorded when it stabilizes during a steady reflux or

distillation. This stable temperature is the boiling point at the ambient atmospheric pressure.

Pressure Correction: The observed boiling point is corrected to standard pressure (760

mmHg) using established nomographs or equations if the measurement is not performed at

sea level.

Determination of Density
The density of a liquid is its mass per unit volume. A common and accurate method for

determining the density of a liquid is by using a pycnometer or by the precise measurement of

the mass of a known volume.

Protocol: Density Determination using a Graduated Cylinder and Balance

Mass of Empty Container: The mass of a clean, dry graduated cylinder is accurately

measured using an analytical balance.

Volume Measurement: A specific volume of ((3-Bromo-2-methylpropoxy)methyl)benzene
(e.g., 10 mL) is carefully transferred into the graduated cylinder. The volume is read from the

bottom of the meniscus.

Mass of Filled Container: The mass of the graduated cylinder containing the liquid is

measured.
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Calculation: The mass of the liquid is determined by subtracting the mass of the empty

cylinder from the mass of the filled cylinder. The density is then calculated by dividing the

mass of the liquid by its volume.

Temperature Control: The temperature of the liquid should be recorded as density is

temperature-dependent.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a substance and is temperature

and wavelength dependent.

Protocol: Refractive Index Measurement using an Abbe Refractometer

Instrument Calibration: The Abbe refractometer is calibrated using a standard liquid with a

known refractive index, such as distilled water.

Sample Application: A few drops of ((3-Bromo-2-methylpropoxy)methyl)benzene are

placed on the clean, dry prism of the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls to bring the dividing line between the light and dark

fields into sharp focus at the center of the crosshairs.

Reading the Value: The refractive index is read from the instrument's scale.

Temperature Correction: The temperature of the sample is measured, and the refractive

index is corrected to a standard temperature, typically 20°C, using the appropriate correction

factor.

Proposed Synthesis and Workflow
While a specific, published synthetic route for ((3-Bromo-2-methylpropoxy)methyl)benzene
was not identified, a plausible and efficient method can be proposed based on the well-

established Williamson ether synthesis. This reaction involves the nucleophilic substitution of

an alkyl halide by an alkoxide.
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The proposed synthesis involves two main steps:

Formation of the Alkoxide: 2-Methyl-1,3-propanediol is selectively monobrominated to

produce 3-bromo-2-methyl-1-propanol. The hydroxyl group of this alcohol is then

deprotonated by a strong base, such as sodium hydride (NaH), to form the corresponding

alkoxide.

Nucleophilic Substitution: The resulting alkoxide then acts as a nucleophile, attacking benzyl

bromide in an SN2 reaction to displace the bromide and form the desired ether product, ((3-
Bromo-2-methylpropoxy)methyl)benzene.

Below is a Graphviz diagram illustrating this proposed synthetic workflow.

Proposed Synthesis of ((3-Bromo-2-methylpropoxy)methyl)benzene

3-Bromo-2-methyl-1-propanol

Step 1: Alkoxide Formation
(Deprotonation)

Sodium Hydride (NaH)

Benzyl Bromide

Step 2: Williamson Ether Synthesis
(SN2 Reaction)

Sodium 3-bromo-2-methylpropoxide
(Alkoxide Intermediate)

((3-Bromo-2-methylpropoxy)methyl)benzene

Click to download full resolution via product page
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Caption: Proposed synthetic workflow for ((3-Bromo-2-methylpropoxy)methyl)benzene via

Williamson ether synthesis.

Conclusion
This technical guide provides a consolidated source of information on the physical properties of

((3-Bromo-2-methylpropoxy)methyl)benzene for the scientific community. While

commercially available data offers a good starting point, this guide also emphasizes the

importance of experimental verification by providing standardized protocols for the

determination of these properties. The proposed synthetic pathway and workflow diagram offer

a logical approach to the preparation of this valuable chemical intermediate, further enabling its

application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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